Cas no 2228168-55-4 (2-(3-bromo-2,4-difluorophenyl)methyloxirane)

• Product Name: 2-(3-bromo-2,4-difluorophenyl)methyloxirane
• CAS No: 2228168-55-4
• MF: C₉H₇BrF₂O
• MW: 249.052088975906
• CID: 6227899
• PubChem ID: 165644811
• Update Time: 2025-07-23

2-(3-bromo-2,4-difluorophenyl)methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-2,4-difluorophenyl)methyloxirane
• EN300-1916477
• 2-[(3-bromo-2,4-difluorophenyl)methyl]oxirane
• 2228168-55-4

• Inchi： 1S/C9H7BrF2O/c10-8-7(11)2-1-5(9(8)12)3-6-4-13-6/h1-2,6H,3-4H2
• InChI Key： LCYABXZOPPTDSA-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1F)CC1CO1)F

Computed Properties

• Exact Mass: 247.96483g/mol
• Monoisotopic Mass: 247.96483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-(3-bromo-2,4-difluorophenyl)methyloxirane

Introduction to 2-(3-bromo-2,4-difluorophenyl)methyloxirane (CAS No. 2228168-55-4)

2-(3-bromo-2,4-difluorophenyl)methyloxirane, identified by the Chemical Abstracts Service Number (CAS No.) 2228168-55-4, is a fluorinated oxirane derivative featuring a 3-bromo-2,4-difluorophenyl substituent. This compound has garnered significant attention in the field of medicinal chemistry due to its structural complexity and potential biological activity. The presence of both bromine and fluorine atoms introduces unique electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

The structure of 2-(3-bromo-2,4-difluorophenyl)methyloxirane is characterized by a cyclopropane oxide (oxirane) ring attached to a methyl group, which is further linked to a phenyl ring substituted with bromine at the 3-position and fluorine atoms at the 2- and 4-positions. This arrangement confers distinct reactivity and binding capabilities, enabling its application in various chemical transformations and biological assays.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. The 3-bromo-2,4-difluorophenyl moiety in this compound is particularly noteworthy, as it serves as an excellent handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse pharmacophores, facilitating the design of targeted small-molecule drugs.

One of the most compelling aspects of 2-(3-bromo-2,4-difluorophenyl)methyloxirane is its potential utility in drug discovery. The oxirane ring can act as a prodrug or intermediate in the synthesis of more complex molecules. Additionally, the bromine atom provides a site for electrophilic aromatic substitution reactions, enabling the introduction of additional functional groups that may enhance drug-like properties such as solubility and bioavailability.

Recent studies have highlighted the role of fluorinated oxiranes in medicinal chemistry. For instance, derivatives of oxiranes have been explored as inhibitors of enzymes involved in cancer metabolism. The fluorine atoms in 2-(3-bromo-2,4-difluorophenyl)methyloxirane contribute to its interaction with biological targets by modulating electronic effects and hydrophobicity. This has led to investigations into its potential as an antitumor agent or modulator of signaling pathways relevant to diseases such as inflammation and neurodegeneration.

The synthesis of 2-(3-bromo-2,4-difluorophenyl)methyloxirane typically involves the reaction of 3-bromo-2,4-difluorobenzaldehyde with an organometallic reagent followed by ring-closure oxidation. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that researchers have access to high-quality starting material for their investigations. Techniques such as transition-metal catalysis and flow chemistry have been particularly effective in optimizing these reactions.

The biological evaluation of this compound has revealed promising results in preclinical models. Initial assays have demonstrated that derivatives of this scaffold exhibit inhibitory activity against specific enzymes and receptors. For example, modifications at the methyl group or phenyl ring have shown enhanced potency against targets such as kinases or proteases implicated in disease pathways. These findings underscore the importance of structure-activity relationships (SAR) in optimizing lead compounds derived from this class.

In addition to its pharmaceutical applications, 2-(3-bromo-2,4-difluorophenyl)methyloxirane has potential utility in materials science. Fluorinated aromatic compounds are frequently employed in the development of advanced materials due to their thermal stability and chemical resistance. The unique electronic properties of this compound make it a candidate for applications in organic electronics or as a precursor for specialty polymers with tailored functionalities.

The future direction of research involving CAS No. 2228168-55-4 is likely to focus on expanding its chemical space through combinatorial synthesis and library generation. By systematically varying substituents on the phenyl ring or introducing other heterocycles, researchers can uncover novel analogs with enhanced biological activity or improved pharmacokinetic profiles. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into clinical applications.

Overall, 2-(3-bromo-2,4-difluorophenyl)methyloxirane represents a fascinating example of how structural complexity can be leveraged to develop innovative therapeutics. Its unique combination of functional groups and reactivity makes it a versatile building block for drug discovery efforts across multiple therapeutic areas. As our understanding of fluorinated compounds continues to grow, this compound will undoubtedly play an important role in shaping the future of medicinal chemistry.